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Compound of Interest

Compound Name: H-BETA-ALA-DL-VAL-OH

CAS No.: 102029-85-6

Cat. No.: B1139290

Get Quote

Executive Summary & Chemical Profile
Immediate Action: H-BETA-ALA-DL-VAL-OH (L-Alanyl-DL-Valine) is a synthetic dipeptide.[1]

While constituent amino acids (

-Alanine and Valine) are generally non-hazardous, do not dispose of this compound down the
drain.[1]

As a synthetic intermediate containing a racemic amino acid (DL-Valine), it resists standard

enzymatic degradation pathways found in municipal water treatment. The protocol below

mandates High-BTU Incineration for solids and Segregated Chemical Waste for liquids to

ensure complete thermal destruction of the peptide bond.
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Property Detail

Chemical Name
H-

-Ala-DL-Val-OH

Sequence
Beta-Alanine linked to DL-Valine (Free amine,

Free acid)

Stereochemistry
Racemic (DL): Contains both L- and D-Valine

isomers.[1]

Physical State
White to off-white lyophilized powder (typically).

[1]

Solubility
Soluble in water, dilute acid (AcOH), and

DMSO.[1]

Hazard Class
Non-RCRA Regulated (Not P-listed or U-listed).

[1] Treat as Unregulated Chemical Waste.

Risk Assessment & Scientific Rationale
Why we choose specific disposal paths for this non-toxic peptide.

The "DL" Isomer Factor
Standard biological peptides contain only L-amino acids, which are rapidly metabolized by

bacteria in wastewater. H-BETA-ALA-DL-VAL-OH contains D-Valine, an unnatural isomer in

mammalian biology.[1]

Scientific Insight: Wastewater treatment plants rely on enzymatic digestion. Proteases are

stereoselective and may fail to cleave the peptide bond adjacent to the D-isomer effectively.

Consequence: Disposing of this down the sink risks releasing stable, bioactive synthetic

byproducts into the watershed. Incineration is the only method to guarantee destruction.

Bioactive Dust Potential
While

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 8 Tech Support

https://essr.umd.edu/about/environmental-affairs/regulated-waste/epa-hazardous-waste-codes
https://essr.umd.edu/about/environmental-affairs/regulated-waste/epa-hazardous-waste-codes
https://essr.umd.edu/about/environmental-affairs/regulated-waste/epa-hazardous-waste-codes
https://essr.umd.edu/about/environmental-affairs/regulated-waste/epa-hazardous-waste-codes
https://www.benchchem.com/product/b1139290/docs?utm_src=pdf-body#h-beta-ala-dl-val-oh-proper-disposal-procedures
https://essr.umd.edu/about/environmental-affairs/regulated-waste/epa-hazardous-waste-codes
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1139290?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


-Alanine is a common supplement, inhalation of pure peptide dust can trigger sensitization or
transient paraesthesia (tingling).

Control: All solid waste handling must occur inside a fume hood or with N95/P100 respiratory

protection to prevent mucosal absorption.

Step-by-Step Disposal Protocols
Scenario A: Pure Solid Waste (Expired/Unused Powder)
Do not place in standard trash or biohazard bags (unless contaminated with infectious agents).

Containment: Keep the peptide in its original glass/plastic vial. Tightly cap the vessel.

Secondary Container: Place the vial into a clear, sealable polyethylene bag (Ziploc type).

Labeling: Apply a "Non-Hazardous Chemical Waste" label.

Constituents: "H-BETA-ALA-DL-VAL-OH (Synthetic Peptide)"[1]

Hazard Checkbox: Check "None" or "Irritant" (precautionary).

Disposal Bin: Deposit into the White/Gray Drum designated for High-BTU Incineration.

Note: This ensures the material is burned at >1000°C, breaking the peptide backbone into

,

, and

.

Scenario B: Aqueous Solutions (Buffers/Stock
Solutions)
Applies to peptide dissolved in Water, PBS, HEPES, or Tris.[1]

Neutralization: Verify pH is between 5 and 9. (Peptides are often acidic; neutralize with dilute

NaOH if necessary to prevent container corrosion, though not strictly required for non-haz

waste).
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Collection: Pour into a High-Density Polyethylene (HDPE) carboy labeled "Aqueous

Chemical Waste - Non-Hazardous."

Prohibition: Do NOT pour down the lab sink.

Reasoning: See Section 2.1 regarding D-isomer persistence.[1]

Scenario C: HPLC Effluent (Organic Solvents)
Applies to peptide mixed with Acetonitrile (ACN), Methanol (MeOH), or Trifluoroacetic acid

(TFA).[1]

Segregation: Determine if the solvent contains halogens (e.g., Chloroform, DCM).

Most common:[2] ACN/Water mixtures are Non-Halogenated.

Collection: Pour into the Flammable Solvents waste stream (Red Can).

Labeling: List all components.

Example: "Acetonitrile 40%, Water 59.9%, TFA 0.1%, Trace Peptide."[1]

Hazards: The hazard classification is now driven by the solvent, not the peptide. Treat as

Ignitable (D001) and Corrosive (D002) if TFA >1%.

Decision Logic Diagram
Follow this flow to determine the correct waste stream.
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H-BETA-ALA-DL-VAL-OH
Waste Generated
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Figure 1: Decision matrix for segregating peptide waste based on physical state and solvent

composition.[1]

Emergency Procedures (Spill Response)
Small Powder Spill (<10g)

PPE: Wear Nitrile gloves, lab coat, and safety glasses.
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Wet Wipe Method: Do not dry sweep (creates dust). Cover the powder with a paper towel

dampened with water or 70% Ethanol.

Collect: Scoop the wet material and the towel into a plastic bag.

Disposal: Place bag in the Solid Chemical Waste bin.

Clean: Wipe the surface with soap and water to remove sticky residues.

Exposure Response[4]
Inhalation: Move to fresh air immediately. If tingling (paraesthesia) occurs, it is usually

transient but seek medical attention if it persists.

Eye Contact: Flush with water for 15 minutes.[3] The peptide is a zwitterion and may cause

mild mechanical irritation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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